Cas no 672290-91-4 (2-{(2-fluorophenyl)methylsulfanyl}benzoic acid)

• Product Name: 2-{(2-fluorophenyl)methylsulfanyl}benzoic acid
• CAS No: 672290-91-4
• MF: C₁₄H₁₁FO₂S
• MW: 262.299346208572
• CID: 1720815
• PubChem ID: 2462926
• Update Time: 2025-05-20

2-{(2-fluorophenyl)methylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(2-fluorophenyl)methyl]thio]-
• 2-{(2-fluorophenyl)methylsulfanyl}benzoic acid
• EN300-11743
• 2-[(2-fluorophenyl)methylsulfanyl]benzoic Acid
• AKOS000117608
• 2-{[(2-fluorophenyl)methyl]sulfanyl}benzoicacid
• SR-01000062497-1
• 2-[(2-fluorobenzyl)thio]benzoic acid
• SR-01000062497
• Z55950603
• 672290-91-4
• 2-{[(2-fluorophenyl)methyl]sulfanyl}benzoic acid
• CS-0224014

• Inchi： 1S/C14H11FO2S/c15-12-7-3-1-5-10(12)9-18-13-8-4-2-6-11(13)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： PTQQBHWWGZQWAO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CC1C=CC=CC=1F

Computed Properties

• Exact Mass: 262.04643
• Monoisotopic Mass: 262.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Additional information on 2-{(2-fluorophenyl)methylsulfanyl}benzoic acid

2-{(2-Fluorophenyl)methylsulfanyl}benzoic Acid: A Comprehensive Overview

The compound with CAS No 672290-91-4, commonly referred to as 2-{(2-fluorophenyl)methylsulfanyl}benzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a fluorophenylmethylsulfanyl group. The benzoic acid core is a fundamental building block in organic synthesis, while the fluorophenylmethylsulfanyl substituent introduces intriguing electronic and steric properties that enhance its versatility in various applications.

Recent studies have highlighted the potential of 2-{(2-fluorophenyl)methylsulfanyl}benzoic acid in drug discovery and development. Its ability to act as a ligand in metalloenzyme inhibition has been explored extensively. For instance, researchers have demonstrated that this compound can modulate the activity of certain proteases, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. The fluorophenyl group plays a crucial role in these interactions, as it enhances the molecule's lipophilicity and improves its bioavailability.

In terms of synthesis, 2-{(2-fluorophenyl)methylsulfanyl}benzoic acid can be prepared via a variety of routes, including nucleophilic aromatic substitution and coupling reactions. One notable method involves the reaction of 2-fluorobenzothiophene with benzoic acid derivatives under specific catalytic conditions. This approach not only ensures high yields but also allows for fine-tuning of the molecule's properties by introducing additional substituents. The methylsulfanyl group is particularly amenable to further functionalization, enabling the creation of derivative compounds with enhanced biological activity.

The pharmacokinetic profile of 2-{(2-fluorophenyl)methylsulfanyl}benzoic acid has also been investigated in preclinical models. Studies indicate that this compound exhibits favorable absorption and distribution characteristics, with moderate clearance rates. These attributes make it an attractive candidate for oral delivery systems. Furthermore, its metabolic stability has been assessed, revealing that it undergoes minimal phase I metabolism, which reduces the likelihood of adverse drug interactions.

From an environmental perspective, the ecological impact of 2-{(2-fluorophenyl)methylsulfanyl}benzoic acid has been evaluated through biodegradation studies. Results suggest that this compound is readily biodegradable under aerobic conditions, minimizing its potential to accumulate in ecosystems. This aligns with current regulatory requirements for sustainable chemical design and use.

In conclusion, 2-{(2-fluorophenyl)methylsulfanyl}benzoic acid (CAS No 672290-91-4) represents a valuable addition to the arsenal of bioactive molecules available for research and development. Its unique structure, coupled with its promising pharmacological properties, positions it as a key player in advancing therapeutic strategies across various disease states. As research continues to unfold, this compound is expected to pave the way for innovative solutions in medicine and beyond.